Cas no 2138421-47-1 ((2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide)

(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide is a chiral sulfinamide derivative characterized by its rigid tetramethyloxolane backbone, which enhances stereochemical stability in synthetic applications. The compound serves as a versatile chiral auxiliary or ligand in asymmetric synthesis, particularly for the construction of stereodefined C–N bonds. Its sterically hindered structure promotes high enantioselectivity in catalytic reactions, while the sulfinamide moiety offers reactivity as a nitrogen source or directing group. The product is valuable in pharmaceutical and fine chemical synthesis, where precise control over stereochemistry is critical. It exhibits good stability under standard conditions, facilitating handling and storage.
(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide structure
2138421-47-1 structure
Product Name:(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide
CAS No:2138421-47-1
MF:C9H19NO2S
MW:205.317661523819
CID:5777233
PubChem ID:165459988
Update Time:2025-06-14

(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

    • 2138421-47-1
    • (2,2,5,5-tetramethyloxolan-3-yl)methanesulfinamide
    • EN300-732849
    • (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide
    • Inchi: 1S/C9H19NO2S/c1-8(2)5-7(6-13(10)11)9(3,4)12-8/h7H,5-6,10H2,1-4H3
    • InChI Key: WZTAHSZZDNYNEP-UHFFFAOYSA-N
    • SMILES: S(CC1CC(C)(C)OC1(C)C)(N)=O

Computed Properties

  • Exact Mass: 205.11365002g/mol
  • Monoisotopic Mass: 205.11365002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 71.5Ų

(2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-732849-1.0g
(2,2,5,5-tetramethyloxolan-3-yl)methanesulfinamide
2138421-47-1
1g
$0.0 2023-06-06

Additional information on (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide

Recent Advances in the Study of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide (CAS: 2138421-47-1): A Promising Sulfinamide Derivative in Chemical Biology and Pharmaceutical Research

The compound (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide (CAS: 2138421-47-1) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This sulfinamide derivative, characterized by its unique tetramethyloxolane scaffold, has demonstrated remarkable potential in various applications ranging from asymmetric synthesis to drug discovery. Recent studies have focused on elucidating its structural properties, synthetic pathways, and biological activities, positioning it as a versatile building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry revealed that (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide exhibits exceptional chiral stability, making it particularly valuable for the development of stereoselective catalysts. The research team employed density functional theory (DFT) calculations to analyze its conformational preferences and demonstrated its superior performance compared to traditional sulfinamide auxiliaries in asymmetric aldol reactions. These findings suggest potential applications in the synthesis of complex pharmaceutical intermediates with high enantiomeric purity.

In the field of drug discovery, recent investigations have explored the compound's potential as a pharmacophore. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide showed promising inhibitory activity against several kinase targets, particularly in the JAK-STAT signaling pathway. The unique steric properties conferred by the tetramethyloxolane ring appear to enhance binding affinity while maintaining metabolic stability, addressing a common challenge in kinase inhibitor development.

The synthetic accessibility of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide has also been a focus of recent research. A novel three-step synthesis protocol was developed in 2023, starting from commercially available 2,2,5,5-tetramethyltetrahydrofuran-3-one, with an overall yield of 68%. This improved synthetic route, published in Organic Process Research & Development, has significantly enhanced the compound's availability for research purposes while reducing production costs.

Looking forward, the unique structural features of (2,2,5,5-Tetramethyloxolan-3-yl)methanesulfinamide continue to inspire innovative applications. Current research directions include its use as a chiral directing group in C-H activation reactions and as a key intermediate in the synthesis of novel antiviral agents. The compound's combination of structural rigidity and functional group versatility makes it particularly attractive for addressing current challenges in medicinal chemistry, such as the development of conformationally constrained bioactive molecules.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.